Cas no 941898-97-1 (N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941898-97-1
• MF: C₁₉H₁₄ClN₃O₄S
• MW: 415.850162029266
• CID: 6305592
• PubChem ID: 18568132
• Update Time: 2025-07-09

N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• N-[4-[2-(3-chloroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• N-(4-(2-((3-chlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• 941898-97-1
• N-(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• F2202-0843
• AKOS024628270

• Inchi： 1S/C19H14ClN3O4S/c20-12-2-1-3-13(7-12)21-17(24)8-14-9-28-19(22-14)23-18(25)11-4-5-15-16(6-11)27-10-26-15/h1-7,9H,8,10H2,(H,21,24)(H,22,23,25)
• InChI Key： RQLKJQJYYTVJKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CC1=CSC(=N1)NC(C1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

• Exact Mass: 415.0393548g/mol
• Monoisotopic Mass: 415.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Compound CAS No. 941898-97-1: N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

The compound CAS No. 941898-97-1, also known as N-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring and a benzodioxole moiety, both of which are known for their versatile biological activities.

The structure of this compound is characterized by a thiazole ring substituted at the 4-position with a carbamoylmethyl group attached to a 3-chlorophenyl group. Additionally, the 2-position of the thiazole ring is substituted with a carboxamide group linked to a 2H-1,3-benzodioxole moiety. This unique combination of functional groups and aromatic systems makes the compound highly interesting for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with various diseases. For instance, research has shown that the thiazole moiety can act as a scaffold for binding to certain enzymes and receptors, potentially inhibiting their activity. The presence of the benzodioxole group further enhances the compound's ability to interact with biological targets due to its electron-withdrawing properties and aromaticity.

Moreover, the substitution pattern of this compound plays a crucial role in its pharmacokinetic properties. The chlorophenyl group introduces lipophilicity, which can improve absorption and bioavailability. On the other hand, the carboxamide group contributes to hydrogen bonding capabilities, which can influence solubility and stability within biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The synthesis typically begins with the preparation of intermediate compounds such as thiazoles and benzodioxoles, which are then subjected to nucleophilic substitution or amide bond formation reactions. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product.

From an applications perspective, this compound has shown promise in preclinical studies as a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. Its ability to modulate key signaling pathways makes it an attractive lead compound for further drug development.

In conclusion, CAS No. 941898-97-1 represents a cutting-edge advancement in heterocyclic chemistry with significant implications for drug discovery. Its unique structure and functional groups position it as a valuable tool for researchers aiming to develop innovative therapeutic agents.